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Compound of Interest

(3-Bromopropoxy)-tert-
Compound Name:
butyldimethylsilane

Cat. No.: B048924

An In-depth Technical Guide on the Safety and Handling of (3-Bromopropoxy)-tert-
butyldimethylsilane

For Researchers, Scientists, and Drug Development
Professionals

This guide provides comprehensive safety and handling information for (3-Bromopropoxy)-
tert-butyldimethylsilane (CAS No. 89031-84-5), a versatile organosilane reagent commonly
used as a chemical intermediate in pharmaceutical synthesis.[1][2][3][4][5] Adherence to these
guidelines is crucial for ensuring laboratory safety and procedural integrity.

Chemical Identification

e Chemical Name: (3-Bromopropoxy)-tert-butyldimethylsilane[1]

e Synonyms: 1-((tert-Butyldimethylsilyl)oxy)-3-bromopropane, 1-Bromo-3-(tert-
butyldimethylsiloxy)propane, 3-((tert-Butyldimethylsilyl)oxy)-1-bromopropane[6][7]

e CAS Number: 89031-84-5[1][3][5][8]
e Molecular Formula: CoH21BrOSI[1][5][7]

e Molecular Weight: 253.25 g/mol [5][7][8]
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e Structure: Br(CHz2)30Si(CH3s)2C(CHs)3[6][8]

Hazard Identification and Classification

(3-Bromopropoxy)-tert-butyldimethylsilane is classified as a hazardous substance requiring
careful handling. The primary hazards are associated with its combustible nature and its irritant
properties to the eyes, skin, and respiratory system.[4][6][8][9]

GHS Classification Summary

Hazard Class Category Hazard Statement
Flammable Liquids Category 4 H227: Combustible liquid[1]

) ) o H315: Causes skin irritation[4]
Skin Corrosion/Irritation Category 2

[61[81[°]

Serious Eye Damage/Eye H319: Causes serious eye

o Category 2A o
Irritation irritation[1][9]
Specific Target Organ Toxicity H335: May cause respiratory

] Category 3 o
(Single Exposure) irritation[4][6][8][9]

o H302: Harmful if swallowed[10]

Acute Toxicity, Oral Category 4

[11]

e GHS Pictogram: GHSO07 (Exclamation Mark)[1][4]
» Signal Word:Warning[1][4][6][8][10]

Physical and Chemical Properties

This substance is a colorless liquid or oil at room temperature.[2][6] Key quantitative properties
are summarized below.

Physical and Chemical Data

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/aldrich/429066
https://www.sigmaaldrich.com/JP/ja/product/aldrich/429066
https://www.benchchem.com/product/b048924?utm_src=pdf-body
https://www.merckmillipore.com/BA/en/product/aldrich/429066
https://www.sigmaaldrich.com/JP/ja/product/aldrich/429066
https://www.sigmaaldrich.com/JP/ja/product/aldrich/429066
https://chemical-label.com/en/ghs/print-clp/89031-84-5/3-bromopropoxytert-butyldimethylsilane
https://www.gelest.com/wp-content/uploads/SIB1904.5_3-BROMOPROPOXY-t-BUTYLDIMETHYLSILANE_GHS-US_English-US.pdf
https://www.merckmillipore.com/BA/en/product/aldrich/429066
https://www.sigmaaldrich.com/JP/ja/product/aldrich/429066
https://www.sigmaaldrich.com/JP/ja/product/aldrich/429066
https://chemical-label.com/en/ghs/print-clp/89031-84-5/3-bromopropoxytert-butyldimethylsilane
https://www.gelest.com/wp-content/uploads/SIB1904.5_3-BROMOPROPOXY-t-BUTYLDIMETHYLSILANE_GHS-US_English-US.pdf
https://chemical-label.com/en/ghs/print-clp/89031-84-5/3-bromopropoxytert-butyldimethylsilane
https://www.merckmillipore.com/BA/en/product/aldrich/429066
https://www.sigmaaldrich.com/JP/ja/product/aldrich/429066
https://www.sigmaaldrich.com/JP/ja/product/aldrich/429066
https://chemical-label.com/en/ghs/print-clp/89031-84-5/3-bromopropoxytert-butyldimethylsilane
https://www.sigmaaldrich.com/US/en/product/bldpharmatech/bl3h1f1ca33f?context=bbe
https://www.bldpharm.com/products/89031-84-5.html
https://www.gelest.com/wp-content/uploads/SIB1904.5_3-BROMOPROPOXY-t-BUTYLDIMETHYLSILANE_GHS-US_English-US.pdf
https://www.merckmillipore.com/BA/en/product/aldrich/429066
https://www.gelest.com/wp-content/uploads/SIB1904.5_3-BROMOPROPOXY-t-BUTYLDIMETHYLSILANE_GHS-US_English-US.pdf
https://www.merckmillipore.com/BA/en/product/aldrich/429066
https://www.sigmaaldrich.com/JP/ja/product/aldrich/429066
https://www.sigmaaldrich.com/JP/ja/product/aldrich/429066
https://www.sigmaaldrich.com/US/en/product/bldpharmatech/bl3h1f1ca33f?context=bbe
https://m.chemicalbook.com/ProductChemicalPropertiesCB2727693_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/429066
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value

Physical State Liquid[1][6][10]

Boiling Point 182 °C (lit.)[2][3][6]

Density 1.093 g/mL at 25 °C (lit.)[2][3][6]
Flash Point 85 °C (185 °F) - closed cup[4][6][8]
Refractive Index n20/D 1.451 (lit.)[2][3][6]

Storage Temperature 2-8°C[2][6][10]

Solubility Sparingly soluble in Chloroform[2]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and associated
risks.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,
to prevent the accumulation of vapors.[1]

» Emergency eye wash fountains and safety showers must be readily available in the
immediate vicinity of any potential exposure.[1]

Personal Protective Equipment (PPE)

A risk assessment should precede handling to ensure appropriate PPE is selected.
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Risk Assessment

Potential for
Eye/Face Splash?

Yes

Required PPE

Potential for

Assess Task Skin Contact?

Yes

Nitrile or Neoprene Gloves

Potential for

Inhalation?

Chemical Goggles
(Contact lenses not recommended)

& Protective Clothing

Use in Fume Hood or

Wear NIOSH-certified Respirator
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Spill Detected

Reaction Phase

1. Mix Reagents
(Evacuate Area &) (under inert gas)

Alert Personnel

:

2. Stir at Room Temp
( Remove All ) (3 hours)
S

Ignition Source

l Workup & Purification
v

Don Appropriate PPE .

( (See Section 4.2) ) 3. Quench with Water

: :

Contain Spill with Dikes : .
(or Absorbent Material) 4. Extract with Diethyl Ether

: :

(Collect Absorbed Material

using Non-Sparking Tools 5. Dry & Concentrate

: :

Place in a Closed Container 6. Purify via Column
for Licensed Waste Disposal Chromatography
Decontamlna_lte Area Final Product
and Ventilate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and handling for (3-Bromopropoxy)-tert-
butyldimethylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
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tert-butyldimethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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